3,4-Dimethoxy-5-prop-1-ynylbenzoic acid

• CAS No.: 647855-83-2
• Molecular Formula: C12H12O4
• Molecular Weight: 220.22 g/mol
• IUPAC Name: 3,4-dimethoxy-5-prop-1-ynylbenzoic acid
• InChI: InChI=1S/C12H12O4/c1-4-5-8-6-9(12(13)14)7-10(15-2)11(8)16-3/h6-7H,1-3H3,(H,13,14)
• InChI Key: VISIIZYGEAFOKA-UHFFFAOYSA-N
• Canonical SMILES: CC#CC1=C(C(=CC(=C1)C(=O)O)OC)OC

Description

3,4-Dimethoxy-5-prop-1-ynylbenzoic acid is a useful research compound. Its molecular formula is C12H12O4 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3-iodo-4,5-dimethoxybenzoic acid (12.32 g, 40.0 mmol) in mixture of Et3N (80 mL) and benzene (80 mL) at room temperature was added CuI (760 mg, 4 mmol) followed by Pd(PPh3)4 (924 mg, 0.8 mmol, 0.02 eq.). After stirring for 2 days under propyne atmosphere (balloon) at room temperature, the solvent was removed, the residue was suspended in 1N HCl aqueous solution (300 mL) and then extracted with EtOAc (3×100 mL). The combined organic layer wash washed with brine (300 mL), dried over Na2SO4 and then concentrated in vacuo to give 3,4-dimethoxy-5-prop-1-ynylbenzoic acid (9.7 g). The product was used without further purification.